Cas no 23197-86-6 (4,11:5,10:6,9-Trimethano-1H-cyclopent[b]anthracene,3a,4,4a,5,5a,6,9,9a,10,10a,11,11a-dodecahydro-, (3aa,4a,4ab,5b,5aa,6a,9a,9aa,10b,10ab,11a,11aa)-)

• Product Name: 4,11:5,10:6,9-Trimethano-1H-cyclopent[b]anthracene,3a,4,4a,5,5a,6,9,9a,10,10a,11,11a-dodecahydro-, (3aa,4a,4ab,5b,5aa,6a,9a,9aa,10b,10ab,11a,11aa)-
• CAS No: 23197-86-6
• MF: C₂₀H₂₄
• MW: 264.404565811157
• CID: 256134
• PubChem ID: 141013
• Update Time: 2025-04-19

4,11:5,10:6,9-Trimethano-1H-cyclopent[b]anthracene,3a,4,4a,5,5a,6,9,9a,10,10a,11,11a-dodecahydro-, (3aa,4a,4ab,5b,5aa,6a,9a,9aa,10b,10ab,11a,11aa)- Chemical and Physical Properties

Names and Identifiers

• 4,11:5,10:6,9-Trimethano-1H-cyclopent[b]anthracene,3a,4,4a,5,5a,6,9,9a,10,10a,11,11a-dodecahydro-, (3aa,4a,4ab,5b,5aa,6a,9a,9aa,10b,10ab,11a,11aa)-
• Tetra-cyclopentadiene
• 23197-86-6

• Inchi： 1S/C20H24/c1-2-11-12(3-1)14-7-13(11)19-15-8-16(20(14)19)18-10-5-4-9(6-10)17(15)18/h1-2,4-5,9-20H,3,6-8H2
• InChI Key： PWIYIZVNRLAFOR-UHFFFAOYSA-N
• SMILES： C12C3C4CC=CC4C(C3)C1C1CC2C2C3C=CC(C3)C12

Computed Properties

• Exact Mass: 264.18792
• Monoisotopic Mass: 264.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0